Cas no 57764-46-2 (Benzonitrile,2,6-dihydroxy-)

• Product Name: Benzonitrile,2,6-dihydroxy-
• CAS No: 57764-46-2
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD02261932
• CID: 377704
• PubChem ID: 93791
• Update Time: 2025-05-27

Benzonitrile,2,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-dihydroxy-
• 2,6-DIHYDROXYBENZONITRILE
• Benzonitrile,2,6-dihydroxy
• EINECS 260-935-7
• 57764-46-2
• NS00033783
• Y14713
• SCHEMBL2285228
• FT-0691475
• 2,6-Dihydroxy-benzonitrile
• CS-0373219
• DTXSID90206453
• 2,6dihydroxybenzonitrile
• Benzonitrile, 2,6-dihydroxy-
• IEQIEHQVSNLTNH-UHFFFAOYSA-N
• MFCD02261932

• MDL： MFCD02261932
• Inchi： 1S/C7H5NO2/c8-4-5-6(9)2-1-3-7(5)10/h1-3,9-10H
• InChI Key： IEQIEHQVSNLTNH-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C#N)O

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: 0.96948

Benzonitrile,2,6-dihydroxy- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on Benzonitrile,2,6-dihydroxy-

Comprehensive Analysis of Benzonitrile,2,6-dihydroxy- (CAS No. 57764-46-2): Properties, Applications, and Industry Insights

Benzonitrile,2,6-dihydroxy- (CAS No. 57764-46-2), also known as 2,6-Dihydroxybenzonitrile, is a specialized organic compound with significant relevance in pharmaceutical, agrochemical, and material science research. This aromatic nitrile derivative features two hydroxyl groups at the 2- and 6-positions, which contribute to its unique reactivity and solubility profile. The compound's molecular formula, C₇H₅NO₂, and structural versatility make it a valuable intermediate in synthetic chemistry.

Recent trends in green chemistry and sustainable synthesis have increased interest in Benzonitrile,2,6-dihydroxy- as researchers explore eco-friendly derivatization methods. Its potential as a building block for biodegradable polymers and photoactive materials aligns with the global push toward environmentally conscious technologies. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and stability under various conditions.

In pharmaceutical applications, 2,6-Dihydroxybenzonitrile serves as a precursor for active pharmaceutical ingredients (APIs) with antioxidant properties. Its structural motif is found in compounds under investigation for neuroprotective effects and metabolic regulation, topics frequently searched in medical databases. The compound's ability to form hydrogen bonds makes it particularly useful in designing molecularly imprinted polymers (MIPs) for targeted drug delivery systems.

The agrochemical industry utilizes Benzonitrile,2,6-dihydroxy- in developing novel plant growth regulators and pesticide intermediates. With growing concerns about food security and crop yield optimization, researchers are examining its derivatives for improved selectivity and reduced environmental persistence. These applications directly address current searches for next-generation agrochemicals and precision farming solutions.

Material scientists value CAS 57764-46-2 for its role in creating advanced functional materials. The compound's phenolic groups enable coordination with metal ions, making it suitable for designing luminescent sensors and catalytic frameworks. This aligns with trending searches for smart materials and energy storage solutions in the nanotechnology sector. Recent studies highlight its potential in organic electronics, particularly for hole-transport layers in photovoltaic devices.

Quality control of Benzonitrile,2,6-dihydroxy- requires strict adherence to ICH guidelines for impurity profiling. Common analytical challenges include monitoring degredation products under thermal stress and oxidative conditions. These aspects are critical for researchers searching stability testing protocols and analytical method validation in peer-reviewed literature.

From a commercial perspective, 57764-46-2 has seen steady demand growth in specialty chemical markets. Procurement specialists frequently search for high-purity grades, custom synthesis options, and supply chain reliability when sourcing this compound. Manufacturers are responding with improved GMP-compliant production processes and quality documentation to meet diverse application requirements.

Emerging research directions for 2,6-Dihydroxybenzonitrile include its incorporation into metal-organic frameworks (MOFs) for gas separation and its potential as a corrosion inhibitor in industrial applications. These developments correspond with increasing searches for advanced separation technologies and industrial maintenance solutions across scientific databases.

Environmental fate studies of Benzonitrile,2,6-dihydroxy- indicate moderate biodegradability under aerobic conditions, a topic of interest for researchers investigating benign by design principles. This data supports its selection over persistent alternatives in line with REACH regulations and green chemistry metrics.

For synthetic chemists, the compound's ortho-hydroxyl groups offer unique opportunities for chelation-assisted reactions and directed ortho-metalation. These features are frequently discussed in forums searching for regioselective functionalization techniques and aromatic compound modifications.